Cas no 57179-35-8 (3-Hydroxy-5-methoxybenzaldehyde)

3-Hydroxy-5-methoxybenzaldehyde Properties

Names and Identifiers

• 3-Hydroxy-5-methoxybenzaldehyde
• Benzaldehyde, 3-hydroxy-5-methoxy-
• ghl.PD_Mitscher_leg0.685
• 3-Methoxy-5-hydroxybenzaldehyde
• 3-hydroxy-5-methoxy-benzaldehyde
• FGQOOHJZONJGDT-UHFFFAOYSA-N
• AB71613
• AK130818
• ST24042206
• AMY21399
• CHEMBL1956167
• 57179-35-8
• EN300-175004
• SY114580
• CS-W021937
• SCHEMBL378297
• MFCD16998726
• C75678
• DTXSID10415661
• AKOS016014471
• A869742
• Z1255401668
• DS-6776
• DB-294332
• DTXCID80366510
• 3-hydroxy-5-methoxybenzaldehyde
• +Expand

• MDL： MFCD16998726
• InChIKey： FGQOOHJZONJGDT-UHFFFAOYSA-N
• Inchi： 1S/C8H8O3/c1-11-8-3-6(5-9)2-7(10)4-8/h2-5,10H,1H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])=C(C([H])=O)C=1[H])O[H]

Computed Properties

• Exact Mass: 152.04734
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.047344113g/mol
• Heavy Atom Count: 11
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.4945 (estimate)
• Boiling Point: 234.6°C (rough estimate)
• Melting Point: 130.5°C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 129.4±15.8 °C
• Color/Form: No data avaiable
• Density: 1.2143 (rough estimate)